Cas no 1573-28-0 (3,6-Dimethyl-3-heptanol)

• Product Name: 3,6-Dimethyl-3-heptanol
• CAS No: 1573-28-0
• MF: C₉H₂₀O
• MW: 144.254503250122
• MDL: MFCD00021828
• CID: 83799
• PubChem ID: 15297
• Update Time: 2025-10-21

3,6-Dimethyl-3-heptanol Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-3-heptanol
• 3,6-dimethylheptan-3-ol
• 3,6-dimethyl-heptan-3-ol
• 3-Heptanol,3,6-dimethyl
• Methyl-aethyl-isoamyl-carbinol
• Methyl-aethyl-isopentyl-carbinol
• methyl-ethyl-isopentyl-carbinol
• SCHEMBL631520
• AKOS009158720
• HVPGGLNDHUWMLS-UHFFFAOYSA-N
• MFCD00021828
• 1573-28-0
• FT-0667450
• DTXSID90870890
• AS-58604
• CS-0337051
• 3-Heptanol, 3,6-dimethyl-
• G77457

• MDL： MFCD00021828
• Inchi： 1S/C9H20O/c1-5-9(4,10)7-6-8(2)3/h8,10H,5-7H2,1-4H3
• InChI Key： HVPGGLNDHUWMLS-UHFFFAOYSA-N
• SMILES： OC(C)(CC)CCC(C)C

Computed Properties

• Exact Mass: 144.15100
• Monoisotopic Mass: 144.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 88.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Liquid
• Density: 0,82 g/cm3
• Melting Point: 6.15°C (estimate)
• Boiling Point: 173°C
• Flash Point: 70°C
• Refractive Index: 1.4290
• PSA: 20.23000
• LogP: 2.58360
• Solubility: Not determined

3,6-Dimethyl-3-heptanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3,6-Dimethyl-3-heptanol

3,6-Dimethyl-3-heptanol: A Comprehensive Overview

3,6-Dimethyl-3-heptanol, also known by its CAS number 1573-28-0, is a versatile organic compound with a unique structure and diverse applications. This alcohol derivative has garnered significant attention in recent years due to its potential in various industrial and biochemical processes. The compound's structure, consisting of a seven-carbon chain with two methyl groups attached to the third carbon, provides it with distinctive chemical properties that make it valuable in numerous fields.

The synthesis of 3,6-Dimethyl-3-heptanol can be achieved through several methods, including catalytic hydrogenation of the corresponding ketone or through biotechnological routes involving engineered microorganisms. Recent advancements in metabolic engineering have enabled the production of this compound via microbial fermentation, which offers a sustainable and eco-friendly alternative to traditional chemical synthesis methods. This approach aligns with the growing global emphasis on green chemistry and renewable resources.

In terms of physical and chemical properties, 3,6-Dimethyl-3-heptanol exhibits a boiling point of approximately 175°C and a density of 0.84 g/cm³. Its solubility in water is moderate, making it suitable for applications that require both hydrophilic and lipophilic interactions. The compound's ability to form stable emulsions has been leveraged in the food industry for the development of novel flavor delivery systems. Recent studies have explored its use as a natural flavor enhancer in beverages and processed foods, where it contributes to the perception of sweetness and aroma.

The application of 3,6-Dimethyl-3-heptanol extends beyond food technology into the pharmaceutical sector. Researchers have investigated its potential as a drug delivery vehicle due to its biocompatibility and ability to encapsulate hydrophobic drugs. In one notable study published in 2022, the compound was used as a matrix material for the development of controlled-release drug formulations, demonstrating promising results in vitro.

In the realm of materials science, 3,6-Dimethyl-3-heptanol has been employed as a precursor for the synthesis of advanced polymers and surfactants. Its branched structure imparts unique rheological properties to these materials, making them suitable for use in coatings and lubricants. A 2021 study highlighted its role in enhancing the thermal stability of polyurethane foams, which has implications for insulation materials used in construction.

The environmental impact of 3,6-Dimethyl-3-heptanol has also been a topic of interest among researchers. Biodegradation studies indicate that the compound is readily metabolized by soil microorganisms under aerobic conditions, suggesting low persistence in the environment. This characteristic makes it an attractive option for industries seeking to minimize their ecological footprint.

In conclusion, 3,6-Dimethyl-3-heptanol, with its CAS number 1573-28-0, stands out as a multifaceted compound with applications spanning food technology, pharmaceuticals, materials science, and environmental chemistry. Ongoing research continues to uncover new avenues for its utilization while addressing challenges related to scalability and cost-effectiveness. As industries increasingly prioritize sustainability and innovation, compounds like this are poised to play a pivotal role in shaping future technologies.